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Compound of Interest

(2-Quinolyl)methylamine
Compound Name:
hydrochloride

cat. No.: B1320066

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and potential
applications of (2-Quinolyl)methylamine hydrochloride. The information is compiled to
ensure laboratory safety and to facilitate its use in research and development.

Chemical and Physical Properties

(2-Quinolyl)methylamine hydrochloride is a chemical compound with the molecular formula
C10H11CINz. It is the hydrochloride salt of (2-Quinolyl)methylamine.

Property Value

Molecular Formula C10H11CIN2
Molecular Weight 194.66 g/mol

CAS Number 861036-67-1
Appearance Solid (form may vary)
Purity >97%

Safety and Handling Protocols

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1320066?utm_src=pdf-interest
https://www.benchchem.com/product/b1320066?utm_src=pdf-body
https://www.benchchem.com/product/b1320066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Strict adherence to safety protocols is essential when handling (2-Quinolyl)methylamine

hydrochloride to minimize risks.

Hazard Identification

This compound is classified as a hazardous substance. Key hazards include:

o Skin Irritation: Causes skin irritation.

e Serious Eye Irritation: Causes serious eye irritation.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.

PPE Item

Specification

Eye Protection

Chemical safety goggles or face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Laboratory coat, long pants, and closed-toe
shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is
generated, a NIOSH/MSHA or European
Standard EN 149 approved respirator may be

required.

First Aid Measures

In case of exposure, follow these first-aid procedures immediately.
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Exposure Route First Aid Protocol

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. Get medical attention immediately if

symptoms occur.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.

Storage Protocols

Proper storage is crucial to maintain the integrity and stability of (2-Quinolyl)methylamine
hydrochloride.

Storage Condition Recommendation

Keep containers tightly closed in a dry, cool, and

Container _
well-ventilated place.

] ) Strong oxidizing agents, strong acids, and
Incompatible Materials )
strong reducing agents.

Experimental Protocols

Detailed experimental protocols for the specific use of (2-Quinolyl)methylamine
hydrochloride are not widely available in published literature, suggesting it is primarily used as
a versatile building block in organic synthesis. The following is a generalized protocol for its
potential use as a nucleophilic amine in a coupling reaction.
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General Protocol: N-Alkylation or N-Arylation Reaction

This protocol outlines a general procedure for the reaction of (2-Quinolyl)methylamine
hydrochloride with an electrophile (e.g., an alkyl halide or aryl halide).

Materials:

(2-Quinolyl)methylamine hydrochloride

Alkyl halide or Aryl halide

A suitable base (e.qg., triethylamine, potassium carbonate)

Anhydrous solvent (e.g., DMF, DMSO, acetonitrile)

Inert gas atmosphere (e.g., nitrogen or argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a dry reaction flask under an inert atmosphere, add (2-Quinolyl)methylamine
hydrochloride and the chosen anhydrous solvent.

e Add the base to the suspension to deprotonate the amine hydrochloride, forming the free
amine in situ.

 Stir the mixture at room temperature for a predetermined time to ensure complete
deprotonation.

o Add the electrophilic reagent (alkyl or aryl halide) to the reaction mixture.

e The reaction may be heated to facilitate the reaction, depending on the reactivity of the
electrophile.

» Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

» Upon completion, quench the reaction with water or an appropriate aqueous solution.
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Extract the product with a suitable organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4, MgSOa).

Concentrate the solvent under reduced pressure.

Purify the crude product using column chromatography, recrystallization, or distillation.
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Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction.

Potential Applications in Drug Development

While specific biological activities of (2-Quinolyl)methylamine hydrochloride are not
extensively documented, the quinoline moiety is a well-known pharmacophore present in
numerous approved drugs. Derivatives of quinoline have shown a wide range of biological
activities, including:

Antimalarial

Anticancer

Antibacterial

Anti-inflammatory

Therefore, (2-Quinolyl)methylamine hydrochloride serves as a valuable starting material for
the synthesis of novel quinoline-based compounds with potential therapeutic applications. The
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primary amine group provides a reactive handle for further molecular elaboration and the
generation of compound libraries for screening.

(2-Quinolyl)methylamine
hydrochloride

Starting Material

Chemical Synthesis
(e.g., Amide coupling, Reductive amination)

Library of Novel
Quinoline Derivatives

Biological Screening

Hit Identification

Active Compounds

Lead Optimization

Drug Candidate
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Caption: Drug discovery pathway utilizing the target compound.

 To cite this document: BenchChem. [Application Notes and Protocols for (2-
Quinolyl)methylamine hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320066#protocols-for-handling-and-storing-2-
quinolyl-methylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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